4-bromo-1-sec-butyl-3-(methoxymethyl)-1H-pyrazole
Overview
Description
4-bromo-1-sec-butyl-3-(methoxymethyl)-1H-pyrazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. It is a pyrazole derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 4-bromo-1-sec-butyl-3-(methoxymethyl)-1H-pyrazole is not well understood. However, it has been reported to exhibit inhibitory activity against various enzymes, such as protein kinases and phosphodiesterases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-bromo-1-sec-butyl-3-(methoxymethyl)-1H-pyrazole have not been extensively studied. However, it has been reported to exhibit cytotoxic activity against cancer cells and anti-inflammatory activity in vitro.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-bromo-1-sec-butyl-3-(methoxymethyl)-1H-pyrazole in lab experiments is its ease of synthesis. It can be synthesized using relatively simple and inexpensive methods. However, one of the limitations is its limited solubility in water, which may affect its bioavailability and limit its use in certain experiments.
Future Directions
There are several future directions for the study of 4-bromo-1-sec-butyl-3-(methoxymethyl)-1H-pyrazole. One direction is to further investigate its mechanism of action and its potential as a therapeutic agent for various diseases, such as cancer and inflammation. Another direction is to explore its potential applications in catalysis and other chemical reactions. Additionally, further studies are needed to evaluate its toxicity and safety profile.
Synthesis Methods
The synthesis of 4-bromo-1-sec-butyl-3-(methoxymethyl)-1H-pyrazole has been reported in the literature using various methods. One such method involves the reaction of 4-bromo-1-butanol with 3-methoxymethyl-1H-pyrazole-5-carbaldehyde in the presence of a base, such as potassium carbonate, in acetonitrile. The reaction mixture is then heated under reflux conditions for several hours to yield the desired product.
Scientific Research Applications
4-bromo-1-sec-butyl-3-(methoxymethyl)-1H-pyrazole has been studied for its potential applications in scientific research. It has been used as a building block for the synthesis of various compounds, such as pyrazole-containing inhibitors of protein kinases. It has also been used as a ligand in the synthesis of metal complexes for catalytic applications.
properties
IUPAC Name |
4-bromo-1-butan-2-yl-3-(methoxymethyl)pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15BrN2O/c1-4-7(2)12-5-8(10)9(11-12)6-13-3/h5,7H,4,6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIOWPVFZAKEINE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N1C=C(C(=N1)COC)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-1-sec-butyl-3-(methoxymethyl)-1H-pyrazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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